N-(benzo[d]thiazol-6-yl)-4-(N-benzyl-N-methylsulfamoyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(benzo[d]thiazol-6-yl)-4-(N-benzyl-N-methylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C22H19N3O3S2 and its molecular weight is 437.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antioxidant Properties
Benzothiazole derivatives exhibit a broad spectrum of biological activities, including antimicrobial and antioxidant properties. These compounds, by virtue of their structural diversity, have been explored for their potential in combating various microbial infections as well as their capacity to scavenge free radicals, thus offering therapeutic options against diseases where oxidative stress plays a critical role. For instance, advancements in the pharmacological activities of benzothiazole and its derivatives have highlighted their antimicrobial, analgesic, anti-inflammatory, antitubercular, antiviral, and antioxidant activities, showcasing the benzothiazole nucleus as a principal moiety in several biologically active compounds (Sumit, Arvind Kumar, & A. Mishra, 2020).
Anticancer Activities
The structural framework of benzothiazole derivatives has been extensively studied for its anticancer potential. These compounds, through various structural modifications, have shown promising activities against multiple cancer cell lines. The anticancer mechanisms of benzothiazole derivatives often involve tyrosine kinase inhibition, topoisomerase inhibition, and induction of apoptosis through reactive oxygen species (ROS) activation, providing a significant foundation for the development of new chemotherapeutic agents (Nandini Pathak et al., 2019).
Role in Drug Discovery and Development
Benzothiazoles serve as a key scaffold in drug discovery due to their pharmacological significance. They have been utilized as the core structure for developing derivatives with high therapeutic activity, especially in the realm of cancer research. The exploration of benzothiazole derivatives in drug development emphasizes their role in synthesizing compounds with selectivity and in vivo efficacy, indicating their potential to progress into marketable drugs (C. S. W. Law & K. Y. Yeong, 2022).
Immunomodulating Activities
Benzothiazole derivatives are not only known for their direct antimicrobial and anticancer activities but also for their ability to modulate the immune response. This dual action, involving direct biological activity against pathogens or cancer cells and the enhancement of the host's immune response, underscores the therapeutic versatility of benzothiazole derivatives. Their immunomodulating activity contributes significantly to their in vivo efficacy, making them a valuable template for evaluating new therapeutic agents (R. F. Schiaffella & A. Vecchiarelli, 2001).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-(1,3-benzothiazol-6-yl)-4-[benzyl(methyl)sulfamoyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N3O3S2/c1-25(14-16-5-3-2-4-6-16)30(27,28)19-10-7-17(8-11-19)22(26)24-18-9-12-20-21(13-18)29-15-23-20/h2-13,15H,14H2,1H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCBLVAVPKHSKNW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC4=C(C=C3)N=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.